Cas no 1272754-92-3 (Fmoc-D-Lys-Oall HCl)

• Product Name: Fmoc-D-Lys-Oall HCl
• CAS No: 1272754-92-3
• MF: C₂₄H₂₉ClN₂O₄
• MW: 444.951065778732
• MDL: MFCD08274506
• CID: 2162760
• PubChem ID: 74890025
• Update Time: 2025-06-13

Fmoc-D-Lys-Oall HCl Chemical and Physical Properties

Names and Identifiers

• Fmoc-d-lys-oall*hcl
• Fmoc-D-Lys-Oall HCl
• Fmoc-Lys-OAll.HCl
• (S)-Allyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-6-aminohexanoate hydrochloride
• C24H28N2O4.HCl
• 6855AH
• Na-Fmoc-L-lysine allyl ester hydrochloride
• ST2401679
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-lysine allyl ester hydrochloride
• C24H29ClN2O4
• PROP-2-EN-1-YL (2R)-6-AMINO-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}HEXANOATE HYDROCHLORIDE
• E70783
• prop-2-enyl (2R)-6-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoate;hydrochloride
• Fmoc-d-lys-oall hydrochloride
• SCHEMBL25358745
• MFCD08274506
• 1272754-92-3
• CS-0173367
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-lysine allyl ester hydrochloride (Fmoc-D-Lys-Oall.HCl)
• Fmoc-D-Lys-OAll (hydrochloride)
• Fmoc-D-Lys-OallHCl
• N-alpha-Fmoc-D-lysine allyl ester*HCl

• MDL： MFCD08274506
• Inchi： 1S/C24H28N2O4.ClH/c1-2-15-29-23(27)22(13-7-8-14-25)26-24(28)30-16-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21;/h2-6,9-12,21-22H,1,7-8,13-16,25H2,(H,26,28);1H/t22-;/m1./s1
• InChI Key： IBCYYPRTIQUQJP-VZYDHVRKSA-N
• SMILES： Cl.O(C(N[C@@H](C(=O)OCC=C)CCCCN)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 444.1815851g/mol
• Monoisotopic Mass: 444.1815851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 560
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6

Additional information on Fmoc-D-Lys-Oall HCl

Comprehensive Guide to Fmoc-D-Lys-Oall HCl (CAS No. 1272754-92-3): Applications, Synthesis, and Industry Insights

In the rapidly evolving field of peptide synthesis and pharmaceutical research, Fmoc-D-Lys-Oall HCl (CAS No. 1272754-92-3) has emerged as a critical building block. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS) due to its unique properties, including orthogonal protection strategies and high reactivity. Researchers and manufacturers increasingly seek high-purity Fmoc-D-Lys-Oall HCl for developing novel therapeutics, particularly in oncology and immunology applications.

The growing demand for custom peptide synthesis and peptide-based drugs has propelled interest in specialized reagents like Fmoc-D-Lys-Oall HCl. With CAS No. 1272754-92-3 serving as its unique identifier, this compound enables precise modification of lysine residues during peptide chain assembly. The allyl (OAll) protecting group offers distinct advantages in selective deprotection scenarios, making it invaluable for complex peptide architectures requiring sequential orthogonal strategies.

Recent advancements in peptide drug discovery have highlighted the importance of D-amino acid incorporation, where Fmoc-D-Lys-Oall HCl plays a pivotal role. Unlike its L-configuration counterpart, the D-lysine derivative enhances metabolic stability and bioavailability of therapeutic peptides - a key consideration for next-generation biologics. Pharmaceutical companies focusing on GPCR-targeting peptides and antimicrobial peptides particularly value this characteristic.

Quality parameters for CAS No. 1272754-92-3 materials have become more stringent as regulatory requirements evolve. Reputable suppliers now provide comprehensive analytical data including HPLC purity (>98%), chiral purity, and moisture content specifications. The pharmaceutical industry's shift toward continuous manufacturing of peptide APIs has further increased demand for reliable, batch-consistent Fmoc-D-Lys-Oall HCl supplies that meet current Good Manufacturing Practice (cGMP) standards.

From a synthetic chemistry perspective, Fmoc-D-Lys-Oall HCl exemplifies the intersection of traditional peptide chemistry with modern green chemistry principles. Researchers are developing more sustainable coupling reagents and minimizing solvent waste in SPPS processes utilizing this building block. The compound's compatibility with microwave-assisted peptide synthesis has also gained attention, offering potential reductions in production time and improved yields for complex sequences.

Storage and handling recommendations for CAS No. 1272754-92-3 materials emphasize protection from moisture and temperature extremes. Properly stored under inert atmosphere at -20°C, Fmoc-D-Lys-Oall HCl typically maintains stability for extended periods. These protocols align with broader industry efforts to standardize handling procedures for amino acid derivatives across research and production environments.

The analytical characterization of Fmoc-D-Lys-Oall HCl employs advanced techniques including LC-MS, NMR spectroscopy, and chiral HPLC. These methods verify not only chemical purity but also confirm the critical D-configuration at the alpha carbon - a essential quality attribute given the growing regulatory scrutiny of stereochemically defined APIs. Such analytical rigor supports the compound's use in preclinical development stages where documentation requirements are stringent.

Market trends indicate expanding applications for Fmoc-D-Lys-Oall HCl beyond traditional peptide therapeutics. The compound sees growing utilization in peptide-based materials science, including bioinspired nanomaterials and smart hydrogels. Its incorporation into peptide-drug conjugates (PDCs) represents another emerging application area, particularly for targeted cancer therapies where lysine residues serve as attachment points for payload molecules.

Supply chain considerations for CAS No. 1272754-92-3 have gained prominence following recent global disruptions. Leading manufacturers now implement dual sourcing strategies and maintain strategic reserves of critical peptide synthesis reagents. The compound's status as a specialty chemical necessitates close collaboration between suppliers and end-users to ensure uninterrupted availability for ongoing research programs and commercial production.

Looking ahead, the development of Fmoc-D-Lys-Oall HCl analogs with enhanced properties represents an active research frontier. Modified protecting group combinations and backbone alterations aim to address specific challenges in difficult peptide sequences synthesis. These innovations promise to further cement the compound's position as a versatile tool in both academic and industrial peptide science.